Cas no 1797899-47-8 (2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide)

• Product Name: 2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
• CAS No: 1797899-47-8
• MF: C₁₉H₂₁BrN₂O
• MW: 373.286844015121
• CID: 5374623
• Update Time: 2025-11-01

2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-[(1-phenyl-2-pyrrolidinyl)methyl]benzeneacetamide
• 2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide

• Inchi： 1S/C19H21BrN2O/c20-16-10-8-15(9-11-16)13-19(23)21-14-18-7-4-12-22(18)17-5-2-1-3-6-17/h1-3,5-6,8-11,18H,4,7,12-14H2,(H,21,23)
• InChI Key： HJLCJXDVCUWMLR-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2CCCN2C2=CC=CC=C2)=O)=CC=C(Br)C=C1

Experimental Properties

• Density: 1.329±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.7±30.0 °C(Predicted)
• pka: 15.32±0.46(Predicted)

Additional information on 2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide

Introduction to 2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide (CAS No. 1797899-47-8) in Modern Chemical Research

2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide (CAS No. 1797899-47-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a brominated aromatic ring with a pyrrolidinyl moiety, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural composition of this compound includes a 4-bromophenyl group, which is a key pharmacophore in many bioactive molecules. The presence of this bromine substituent enhances the lipophilicity and metabolic stability of the compound, attributes that are highly valued in the development of novel therapeutic agents. Additionally, the N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide moiety introduces a rich binding surface for interaction with biological targets, particularly enzymes and receptors involved in critical cellular pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting neurological disorders. The 1-phenylpyrrolidin-2-yl group in this compound is particularly noteworthy, as it is structurally analogous to several known bioactive scaffolds that exhibit potent activity against neurological conditions. This feature positions 2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide as a valuable scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurodegenerative diseases. Current research indicates that modulating certain neurotransmitter systems can mitigate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide make it an attractive candidate for further investigation in this context.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of molecules like 2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide with unprecedented accuracy. These computational models have been instrumental in guiding synthetic strategies aimed at improving the drug-like properties of this compound. For instance, virtual screening techniques have identified several derivatives of this molecule that exhibit enhanced binding affinity to target proteins while maintaining favorable pharmacokinetic profiles.

The synthesis of 2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide presents unique challenges due to its complex structural architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the key functional groups present in this molecule. These advances have not only improved the efficiency of synthesis but also reduced costs, making it more accessible for further research and development.

In addition to its potential applications in neurological disorders, 2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide has shown promise in other therapeutic areas. For example, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. These findings highlight the broad therapeutic potential of this molecule and underscore its importance as a scaffold for drug discovery efforts.

The role of 4-bromophenyl derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied due to their ability to interact with various biological targets. The bromine atom introduces electrophilic centers that can participate in nucleophilic substitution reactions, allowing for facile functionalization and derivatization. This chemical versatility has made 4-bromophenyl compounds valuable tools for developing novel therapeutics.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 2-(4-bromophenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide will remain at the forefront of drug discovery efforts. The combination of computational modeling, innovative synthetic strategies, and mechanistic studies will be essential in unlocking the full therapeutic potential of this molecule.

The future direction of research on CAS No. 1797899-47-8 will likely involve exploring its derivatives and analogs to optimize its pharmacological properties further. By leveraging structure-based drug design principles and high-throughput screening techniques, researchers aim to identify novel derivatives with enhanced efficacy and reduced side effects. These efforts will be critical in translating preclinical findings into effective treatments for patients worldwide.